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Compound of Interest

Compound Name:
[4'-(Methylsulfanyl)[1,1'-

biphenyl]-4-yl]methanol

Cat. No.: B12843741

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Nomenclature
The precise identification of a chemical compound is paramount for scientific integrity and

reproducibility. The term "methylsulfanyl biphenyl methanol" can lead to ambiguity. This guide

focuses on the compound most accurately described by this name: (4-(Methylsulfanyl)phenyl)

(phenyl)methanol. This molecule features a central methanol carbon bonded to both a phenyl

group and a 4-(methylsulfanyl)phenyl group, thus containing the core diarylmethane structure.

To prevent confusion, it is crucial to distinguish this from a related, simpler compound, [4-

(Methylsulfanyl)phenyl]methanol. The latter contains only a single phenyl ring and is more

formally known as 4-(methylthio)benzyl alcohol. This guide will concentrate on the biphenyl

derivative while referencing the single-ring analogue where relevant, as it often serves as a

precursor or point of comparison.

Table 1: Compound Identification
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Feature
Primary Subject: (4-
(Methylsulfanyl)phenyl)
(phenyl)methanol

Related Compound: [4-
(Methylsulfanyl)phenyl]me
thanol

Structure

A diarylmethanol with one

phenyl and one methylsulfanyl-

substituted phenyl group.

A benzyl alcohol with a

methylsulfanyl substituent.

IUPAC Name methanol

[4-

(Methylsulfanyl)phenyl]methan

ol[1]

CAS Number 183729-63-7[2] 3446-90-0[1]

Molecular Formula C₁₄H₁₄OS[2] C₈H₁₀OS[1][3]

Molecular Weight 230.33 g/mol [2] 154.23 g/mol [1]

Molecular Structure and Physicochemical
Properties
The structure of (4-(Methylsulfanyl)phenyl)(phenyl)methanol combines a lipophilic biphenyl-like

framework with a polar alcohol group and a methylsulfanyl (or methylthio) moiety. This

combination of functional groups dictates its solubility, reactivity, and potential for biological

interactions.
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Caption: Experimental workflow for the Grignard synthesis of the target compound.

Spectroscopic Validation and Characterization
Confirming the structure and purity of the synthesized compound is a critical, self-validating

step in any research workflow. Nuclear Magnetic Resonance (NMR) spectroscopy is the

primary tool for this purpose.

While a complete, published spectrum for (4-(Methylsulfanyl)phenyl)(phenyl)methanol is not

readily available in public databases, its expected chemical shifts can be reliably predicted

based on the analysis of its constituent parts and similar structures found in the literature.

Table 3: Predicted ¹H NMR Spectroscopic Data (in CDCl₃)
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Protons Multiplicity Approx. Shift (ppm)
Rationale &
Causality

-S-CH₃ Singlet (s) 2.4 - 2.5

The three equivalent

protons on the methyl

group attached to

sulfur are

electronically shielded

and appear as a sharp

singlet. This is a

characteristic signal

for aryl methyl

sulfides. [4]

-OH Singlet (s, broad) 2.0 - 4.0

The hydroxyl proton is

exchangeable, leading

to a broad signal. Its

position is highly

dependent on

concentration and

solvent.

-CH-OH Singlet (s) 5.7 - 5.9

The benzylic proton is

deshielded by two

adjacent aromatic

rings and the oxygen

atom, shifting it

significantly downfield.

Aromatic H Multiplet (m) 7.2 - 7.5

Protons on both

phenyl rings will

overlap in this region,

creating a complex

multiplet pattern

typical for substituted

diarylmethanes.

Expert Insights for Spectral Analysis:
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Key Validating Signal: The singlet at ~2.4-2.5 ppm is the hallmark of the methylsulfanyl

group. Its integration value should correspond to three protons.

Purity Check: The absence of aldehyde proton signals (~9-10 ppm) confirms the complete

consumption of the starting material, 4-(methylsulfanyl)benzaldehyde. The absence of

significant signals for biphenyl (~7.6 ppm), a common Grignard side-product, indicates a

clean reaction. [5]

Role in Drug Discovery and Development
The (4-(Methylsulfanyl)phenyl)(phenyl)methanol scaffold is a valuable building block for

medicinal chemistry, primarily due to the strategic importance of its functional groups.

The "Magic Methyl" and Methylthio Effects
The inclusion of methyl groups, including as part of a methylthio moiety, is a cornerstone of

lead optimization in drug design. [6]This strategy, often dubbed the "magic methyl effect," can

profoundly enhance a molecule's therapeutic potential. [6][7]

Improved Pharmacokinetics: Methyl groups can increase lipophilicity, which may enhance

membrane permeability and oral absorption. [8]Critically, they can also block sites of

metabolic attack. By occupying a position that would otherwise be hydroxylated by

cytochrome P450 enzymes, a methyl group can increase the metabolic stability and half-life

of a drug. [6]* Enhanced Pharmacodynamics: The small, lipophilic methyl group can

establish crucial hydrophobic interactions within a target protein's binding pocket. [7]This can

lead to a significant increase in binding affinity and potency, sometimes by orders of

magnitude. [7]

The Versatility of the Thioether
The sulfur atom in the methylsulfanyl group is more than a simple linker. It is a versatile

functional group that provides several advantages:

Intermediate for Advanced Derivatives: The thioether can be selectively oxidized to a

sulfoxide (-SO-) or a sulfone (-SO₂-). These transformations dramatically alter the polarity,

hydrogen bonding capacity, and geometry of the molecule, allowing researchers to fine-tune
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its properties to achieve optimal target engagement and ADME (Absorption, Distribution,

Metabolism, and Excretion) profiles.

Structural Mimicry: The thioether bond can act as a surrogate for other functionalities, such

as disulfide bonds in peptides, offering enhanced chemical stability. [9] The combination of

the diarylmethane core, which provides a rigid scaffold for presenting pharmacophores in

three-dimensional space, with the tunable methylthio group makes (4-

(Methylsulfanyl)phenyl)(phenyl)methanol an attractive starting point for synthesizing libraries

of novel compounds for high-throughput screening and drug development campaigns. [10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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